Cas no 10056-18-5 (Benzamide, 3,5-dinitro-N-propyl-)

• Product Name: Benzamide, 3,5-dinitro-N-propyl-
• CAS No: 10056-18-5
• MF: C₁₀H₁₁N₃O₅
• MW: 253.211442232132
• CID: 95970
• PubChem ID: 4417264
• Update Time: 2025-04-18

Benzamide, 3,5-dinitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dinitro-N-propyl-
• 3,5-Dinitro-N-propylbenzamide
• 3.5-Dinitro-benzoesaeure-N-propylamid
• AC1N9W1S
• AC1Q2Y08
• CTK0E0098
• N-Propyl-< 3.5-dinitro-benzamid>
• n-Propyl-3,5-dinitrobenzamid
• N-Propyl-3.5-dinitro-benzamid
• Oprea1_354661
• AKOS003852606
• DTXSID80403050
• 10056-18-5
• F95177

• MDL： MFCD01212114
• Inchi： 1S/C10H11N3O5/c1-2-3-11-10(14)7-4-8(12(15)16)6-9(5-7)13(17)18/h4-6H,2-3H2,1H3,(H,11,14)
• InChI Key： LTJACLQPFWDXMR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NCCC

Computed Properties

• Exact Mass: 253.06987046g/mol
• Monoisotopic Mass: 253.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 121Ų